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Compound of Interest

Compound Name: Atto 390 NHS ester

Cat. No.: B12055625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Atto 390 NHS ester, a fluorescent dye tailored for

single-molecule detection and high-resolution microscopy.[1][2] Atto 390 is a versatile

fluorophore, available as an N-hydroxysuccinimidyl (NHS) ester, which allows for covalent

labeling of primary amines in biomolecules such as proteins and amine-modified

oligonucleotides. Its robust photophysical properties make it a valuable tool for a range of

applications, from fundamental biological research to advanced drug discovery.

Core Properties and Photophysical Parameters
Atto 390 is a fluorescent marker with a coumarin structure, known for its strong absorption, high

fluorescence quantum yield, and significant photostability.[1] These characteristics are crucial

for single-molecule studies, where maximizing the signal-to-noise ratio is paramount for

detecting the faint emissions from individual molecules. The dye is moderately hydrophilic and

can be efficiently excited using a mercury arc lamp.

The photophysical properties of Atto 390 are summarized in the table below. These parameters

are essential for designing and calibrating single-molecule fluorescence experiments.
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Property Value Reference

Absorption Maximum (λabs) 390 nm

Emission Maximum (λfl) 476 nm

Molar Extinction Coefficient

(εmax)
24,000 M⁻¹cm⁻¹

Fluorescence Quantum Yield

(ηfl)
90%

Fluorescence Lifetime (τfl) 5.0 ns

Molecular Weight 440.49 g/mol

Biomolecule Labeling with Atto 390 NHS Ester
The N-hydroxysuccinimidyl (NHS) ester functional group of Atto 390 reacts with primary amines

(e.g., the side chain of lysine residues in proteins or amine-modified DNA/RNA) to form a stable

amide bond. This reaction is most efficient at a pH between 8.0 and 9.0.

Below is a generalized workflow for labeling biomolecules with Atto 390 NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b12055625?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/atto-390-nhs-ester.html
https://immunomart.com/product/atto-390-nhs-ester/
https://www.benchchem.com/product/b12055625#atto-390-nhs-ester-for-single-molecule-detection
https://www.benchchem.com/product/b12055625#atto-390-nhs-ester-for-single-molecule-detection
https://www.benchchem.com/product/b12055625#atto-390-nhs-ester-for-single-molecule-detection
https://www.benchchem.com/product/b12055625#atto-390-nhs-ester-for-single-molecule-detection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12055625?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

